Cas no 56454-22-9 (2-Chloro-1H-pyrrole)

2-Chloro-1H-pyrrole is a halogenated heterocyclic compound featuring a chloro-substituted pyrrole ring, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. Its reactive chloro group enables selective functionalization, making it valuable for constructing complex molecular frameworks. The compound’s pyrrole core contributes to its utility in agrochemical, medicinal, and materials chemistry, particularly in the development of bioactive molecules and functional polymers. High purity grades ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. Suitable for controlled environments due to its sensitivity, 2-Chloro-1H-pyrrole is handled under inert conditions to preserve stability. Its structural features make it a key building block for specialized chemical research.

2-Chloro-1H-pyrrole structure

Product Name:2-Chloro-1H-pyrrole

CAS No:56454-22-9

MF:C₄H₄ClN

MW:101.534259796143

CID:366660

PubChem ID:12235266

Update Time:2025-05-28

2-Chloro-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-1H-pyrrole
- 1H-Pyrrole, 2-chloro-
- 2-CHLOROPYRROLE
- 1H-Pyrrole,2-chloro
- 2-chloro-pyrrole
- 2-Chlor-pyrrol
- Pyrrole,2-chloro-(1CI)
- SB62684
- AKOS006352496
- DTXSID30481702
- 56454-22-9
- FT-0755305
- SCHEMBL673620
- Inchi： 1S/C4H4ClN/c5-4-2-1-3-6-4/h1-3,6H
- InChI Key： PLGXRTUGMZEVII-UHFFFAOYSA-N
- SMILES： ClC1=CC=CN1

Computed Properties

Exact Mass: 101.00300
Monoisotopic Mass: 101.0032268g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 46.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 15.8Å²

Experimental Properties

Density: 1.274
Boiling Point: 181.225 °C at 760 mmHg
Flash Point: 79.106 °C
PSA: 15.79000
LogP: 1.66810

2-Chloro-1H-pyrrole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM308145-1g	2-Chloro-1H-pyrrole	56454-22-9	95%	1g	$1851	2021-08-18
Chemenu	CM308145-1g	2-Chloro-1H-pyrrole	56454-22-9	95%	1g	$***	2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629371-100mg	2-Chloro-1H-pyrrole	56454-22-9	98%	100mg	￥2304.00	2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629371-250mg	2-Chloro-1H-pyrrole	56454-22-9	98%	250mg	￥4125.00	2024-05-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1629371-1g	2-Chloro-1H-pyrrole	56454-22-9	98%	1g	￥6600.00	2024-05-08